Cas no 1023942-16-6 (4-Carboxymethyl-3-nitrobenzoic acid ethyl ester)

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester structure
1023942-16-6 structure
Product Name:4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
CAS No:1023942-16-6
MF:C11H11NO6
MW:253.208143472672
CID:2865150
Update Time:2023-08-10

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-carboxymethyl-3-nitrobenzoic acid ethyl ester
    • ethyl 4-(carboxymethyl)-3-nitrobenzoate
    • 4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
    • Inchi: 1S/C11H11NO6/c1-2-18-11(15)8-4-3-7(6-10(13)14)9(5-8)12(16)17/h3-5H,2,6H2,1H3,(H,13,14)
    • InChI Key: RUSUPBJOVKMNII-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(CC(=O)O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 253.058637g/mol
  • Monoisotopic Mass: 253.058637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109
  • Molecular Weight: 253.21g/mol
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD